Cas no 1272755-91-5 (7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one)

• Product Name: 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one
• CAS No: 1272755-91-5
• MF: C₁₂H₁₂BrFN₂O
• MW: 299.138885498047
• MDL: MFCD18651744
• CID: 1056553
• PubChem ID: 73553944
• Update Time: 2025-05-25

7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one Chemical and Physical Properties

Names and Identifiers

• 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one
• 2-[(3S)-pyrrolidin-3-yl]propan-2-ol,hydrochloride
• MFCD18651744
• SY013281
• 6-(5-bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-7-one
• A889260
• 1272755-91-5
• AC3615
• AKOS022183257
• DB-019194

• MDL： MFCD18651744
• Inchi： 1S/C12H12BrFN2O/c13-7-2-3-9(14)8(6-7)10-11(17)16-12(15-10)4-1-5-12/h2-3,6,10,15H,1,4-5H2,(H,16,17)
• InChI Key： JNXKDZOOELBHEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C(NC2(CCC2)N1)=O)F

Computed Properties

• Exact Mass: 165.09200
• Monoisotopic Mass: 298.01170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.49760

Additional information on 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one

Comprehensive Analysis of 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one (CAS No. 1272755-91-5)

The compound 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one (CAS No. 1272755-91-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups, including the bromine and fluorine substituents, make it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for spirocyclic compounds like 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one has surged due to their versatility in medicinal chemistry. The 5,8-diazaspiro[3.4]octane core is a privileged framework often explored for its conformational rigidity and ability to enhance binding affinity. This compound's 5-bromo-2-fluorophenyl moiety further contributes to its lipophilicity and electronic properties, critical for optimizing pharmacokinetic profiles. Such features align with current trends in fragment-based drug design (FBDD) and covalent inhibitor development—hot topics in AI-driven drug discovery platforms.

The synthesis of CAS No. 1272755-91-5 typically involves multi-step organic transformations, including Pd-catalyzed cross-coupling reactions to introduce the aryl halide group. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a key concern for buyers sourcing this compound for high-throughput screening (HTS). Notably, its stability under ambient conditions makes it suitable for long-term storage, addressing logistical challenges in global supply chains—a frequent query among procurement specialists.

From an industrial perspective, 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one is often discussed in forums focusing on green chemistry and cost-effective scaling. Innovations in catalytic systems (e.g., flow chemistry) to reduce waste generation during its production resonate with ESG (Environmental, Social, and Governance) goals. Additionally, its potential applications in OLED materials or bioimaging probes are emerging areas explored in materials science communities.

For researchers investigating structure-activity relationships (SAR), this compound serves as a versatile building block. Its electron-withdrawing halogen groups allow precise tuning of electronic effects in target molecules, a strategy highlighted in recent publications on allosteric modulators. Furthermore, computational studies leveraging AI-predicted ADMET properties often reference such scaffolds to validate predictive models—a trending intersection of cheminformatics and machine learning.

Regulatory compliance is another critical aspect for users of CAS 1272755-91-5. While not classified as hazardous, proper handling guidelines (e.g., REACH or OSHA standards) are frequently searched alongside this CAS number. Suppliers emphasizing GMP-grade synthesis or ISO certification gain traction in B2B marketplaces, reflecting buyer priorities for audit-ready documentation.

In summary, 7-(5-Bromo-2-fluorophenyl)-5,8-diazaspiro[3.4]octan-6-one exemplifies the convergence of synthetic innovation and therapeutic potential. Its relevance to precision medicine and sustainable manufacturing ensures continued interest across academia and industry, with SEO-optimized discussions often centering on its scalability, derivatization protocols, and IP landscape—topics meticulously tracked by patent analysts worldwide.